2-(Thiomorpholine-4-carbonyl)-4-[2-(trifluoromethyl)pyridin-4-yl]morpholine

• IUPAC Name: thiomorpholin-4-yl-[4-[2-(trifluoromethyl)pyridin-4-yl]morpholin-2-yl]methanone
• InChI: InChI=1S/C15H18F3N3O2S/c16-15(17,18)13-9-11(1-2-19-13)21-3-6-23-12(10-21)14(22)20-4-7-24-8-5-20/h1-2,9,12H,3-8,10H2
• InChI Key: QEALNBPTHWUKSU-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C2=CC(=NC=C2)C(F)(F)F)C(=O)N3CCSCC3
• Molecular Formula: C15H18F3N3O2S
• Molecular Weight: 361.4 g/mol
• CAS No.: 2415552-64-4

Description

2-(Thiomorpholine-4-carbonyl)-4-[2-(trifluoromethyl)pyridin-4-yl]morpholine is a complex organic compound characterized by the presence of a thiomorpholine ring, a trifluoromethyl-substituted pyridine ring, and a morpholine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Thiomorpholine-4-carbonyl)-4-[2-(trifluoromethyl)pyridin-4-yl]morpholine typically involves multi-step organic reactions. One common approach is the formation of the morpholine ring followed by the introduction of the trifluoromethyl group on the pyridine ring. The thiomorpholine ring is then incorporated through nucleophilic substitution reactions. The reaction conditions often require the use of solvents like tetrahydrofuran (THF) and catalysts such as palladium or copper to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(Thiomorpholine-4-carbonyl)-4-[2-(trifluoromethyl)pyridin-4-yl]morpholine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, especially involving the thiomorpholine ring

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium, copper.

Solvents: Tetrahydrofuran (THF), methanol

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines .

Scientific Research Applications

2-(Thiomorpholine-4-carbonyl)-4-[2-(trifluoromethyl)pyridin-4-yl]morpholine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties, such as polymers and coatings .

Mechanism of Action

The mechanism of action of 2-(Thiomorpholine-4-carbonyl)-4-[2-(trifluoromethyl)pyridin-4-yl]morpholine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s ability to penetrate cell membranes, while the morpholine and thiomorpholine rings facilitate binding to enzymes or receptors. This binding can inhibit or activate specific biochemical pathways, leading to the desired therapeutic or biological effect .

Comparison with Similar Compounds

Similar Compounds

4-Morpholin-4-yl-2-(trifluoromethyl)aniline: Similar structure but lacks the thiomorpholine ring.

3-Chloro-4-morpholin-4-yl-1,2,5-thiadiazole: Contains a morpholine ring but differs in the presence of a thiadiazole ring.

2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine: Similar pyridine ring but with different substituents .

Uniqueness

2-(Thiomorpholine-4-carbonyl)-4-[2-(trifluoromethyl)pyridin-4-yl]morpholine is unique due to the combination of its three distinct rings and the presence of the trifluoromethyl group. This unique structure imparts specific chemical and biological properties that are not observed in similar compounds.